Cas no 2172310-23-3 (3-{(tert-butoxy)carbonylamino}-3-1-(propan-2-yl)cyclobutylpropanoic acid)

• Product Name: 3-{(tert-butoxy)carbonylamino}-3-1-(propan-2-yl)cyclobutylpropanoic acid
• CAS No: 2172310-23-3
• MF: C₁₅H₂₇NO₄
• MW: 285.379184961319
• CID: 5867191
• PubChem ID: 165531687
• Update Time: 2025-10-29

3-{(tert-butoxy)carbonylamino}-3-1-(propan-2-yl)cyclobutylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{(tert-butoxy)carbonylamino}-3-1-(propan-2-yl)cyclobutylpropanoic acid
• EN300-1287186
• 2172310-23-3
• 3-{[(tert-butoxy)carbonyl]amino}-3-[1-(propan-2-yl)cyclobutyl]propanoic acid

• Inchi： 1S/C15H27NO4/c1-10(2)15(7-6-8-15)11(9-12(17)18)16-13(19)20-14(3,4)5/h10-11H,6-9H2,1-5H3,(H,16,19)(H,17,18)
• InChI Key： OPBDCRUWESMEEB-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC(CC(=O)O)C1(C(C)C)CCC1)=O

Computed Properties

• Exact Mass: 285.19400834g/mol
• Monoisotopic Mass: 285.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-{(tert-butoxy)carbonylamino}-3-1-(propan-2-yl)cyclobutylpropanoic acid

3-{(tert-butoxy)carbonylamino}-3-1-(propan-2-yl)cyclobutylpropanoic Acid: A Comprehensive Overview

The compound 3-{(tert-butoxy)carbonylamino}-3-1-(propan-2-yl)cyclobutylpropanoic acid (CAS No. 2172310-23-3) is a highly specialized organic molecule with significant potential in various fields, including pharmaceuticals and materials science. This compound is characterized by its unique structure, which combines a tert-butoxy carbonyl amino group with a cyclobutyl propanoic acid moiety, making it a versatile building block for advanced chemical synthesis.

Recent studies have highlighted the importance of such compounds in drug discovery, particularly in the development of targeted therapies and biological mimics. The cyclobutane ring in the molecule is known for its rigidity and strain, which can be exploited to create molecules with enhanced binding affinities to specific biological targets. This property has led researchers to investigate its potential as a scaffold for small molecule inhibitors and enzyme modulators.

The synthesis of 3-{(tert-butoxy)carbonylamino}-3-1-(propan-2-yl)cyclobutylpropanoic acid involves a series of intricate chemical reactions, including ring-closing metathesis and amino acid derivatization. These methods have been optimized in recent years to improve yield and purity, making the compound more accessible for large-scale applications. The use of tert-butoxycarbonyl (Boc) protecting groups ensures stability during the synthesis process, allowing for precise control over the molecule's functional groups.

In terms of applications, this compound has shown promise in the development of bioactive materials and nanoparticles. Its ability to form stable amide bonds makes it an ideal candidate for constructing peptide-based materials with tailored properties. Additionally, the presence of the cyclobutane ring introduces unique electronic and steric effects, which can be leveraged in the design of novel materials for drug delivery systems.

Recent research has also explored the use of this compound in the field of green chemistry, where it has been employed as a catalyst in asymmetric synthesis reactions. Its ability to facilitate enantioselective transformations has opened new avenues for producing chiral compounds with high optical purity, which are critical in pharmaceutical manufacturing.

From a toxicological perspective, studies have demonstrated that 3-{(tert-butoxy)carbonylamino}-3-1-(propan-2-yl)cyclobutylpropanoic acid exhibits low toxicity at therapeutic concentrations, making it a safe option for biomedical applications. However, further investigations are required to fully understand its long-term effects and potential interactions with biological systems.

In conclusion, 3-{(tert-butoxy)carbonylamino}-3-1-(propan-2-yl)cyclobutylpropanoic acid (CAS No. 2172310-23-3) represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers aiming to push the boundaries of chemical innovation. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in shaping the future of modern chemistry.